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An In-depth Technical Guide to the Chemical Properties of Oseltamivir Acid Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oseltamivir Acid Hydrochloride (also known as Oseltamivir Carboxylate Hydrochloride) is
the hydrochloride salt of oseltamivir acid, the active metabolite of the antiviral prodrug
oseltamivir phosphate.[1][2][3][4][5] Oseltamivir phosphate is the active ingredient in the widely
recognized antiviral medication Tamiflu®, used for the treatment and prophylaxis of influenza A
and B virus infections.[6][7][8] Following oral administration, oseltamivir phosphate is rapidly
and extensively hydrolyzed by esterases, primarily in the liver, to its active form, oseltamivir
acid.[7][9] This active metabolite is a potent and selective competitive inhibitor of the viral
neuraminidase enzyme, which is crucial for the release of newly formed virus particles from
infected cells.[5][7][9][10] By blocking this enzyme, oseltamivir acid prevents the spread of the
virus in the body.[5][6][7] This document provides a detailed overview of the core chemical
properties, mechanism of action, and relevant experimental methodologies for Oseltamivir
Acid Hydrochloride.

Chemical and Physical Properties

The fundamental chemical and physical properties of Oseltamivir Acid Hydrochloride are
summarized below. These properties are critical for its formulation, delivery, and interaction
with biological systems.
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Property Value Reference(s)
(3R,4R,5S)-4-acetamido-5-
amino-3-pentan-3-

IUPAC Name [z
yloxycyclohexene-1-carboxylic
acid;hydrochloride
Oseltamivir carboxylate
hydrochloride, GS-4071

Synonyms ] [1][4]111]
(hydrochloride), Ro 64-0802
(hydrochloride)

CAS Number 1415963-60-8 [1][3][12]

Molecular Formula C14H25CIN204 [11131[12]

Molecular Weight 320.81 g/mol [1][11][12]
White to off-white crystalline

Appearance [21[5]
powder

] ] 185.00 °C (for Oseltamivir Acid

Melting Point [13]
free base)

4.13 + 0.60 (Predicted for

pKa o [2]
carboxylic acid of free base)

Solubility Soluble at 10 mM in DMSO [3]

Topological Polar Surface Area 102 A2 [11]

Hydrogen Bond Donors 4 [1]

Hydrogen Bond Acceptors 5 [1]

Rotatable Bond Count 6 [1]

Mechanism of Action: Neuraminidase Inhibition

Oseltamivir itself is an inactive prodrug. Its therapeutic activity is entirely dependent on its

conversion to the active metabolite, oseltamivir acid.[9] This bioactivation occurs through the

action of carboxylesterases predominantly located in the liver.[7]
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The active oseltamivir acid is a structural analog of sialic acid, the natural substrate for the
influenza neuraminidase enzyme.[6] This enzyme is a glycoprotein on the surface of the
influenza virion that cleaves terminal sialic acid residues from glycoproteins on the surface of
infected host cells.[6][10] This cleavage is essential for the release of progeny virions, allowing
them to infect other cells and continue the cycle of replication.[7][10]

Oseltamivir acid acts as a competitive inhibitor, binding with high affinity to the active site of the
neuraminidase enzyme of both influenza A and B viruses.[7][14] This binding prevents the
enzyme from cleaving sialic acid, effectively trapping the newly formed virions on the host cell
surface and halting the spread of the infection.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

